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Compound of Interest

Compound Name: SLC-391

Cat. No.: B10856089

Disclaimer: As of the last update, a publicly available, specific Safety Data Sheet (SDS) for the
AXL inhibitor SLC-391 is not available. The following procedures are based on general best
practices for the handling and disposal of potent, small-molecule research compounds.
Researchers, scientists, and drug development professionals must consult the manufacturer-
provided SDS for SLC-391 and their institution's Environmental Health and Safety (EHS)
department for specific guidance before handling or disposing of this compound.

This document provides a framework for the safe and compliant disposal of SLC-391 and
materials contaminated with this compound. Adherence to these guidelines is critical for
ensuring personnel safety and minimizing environmental impact.

l. Immediate Safety and Handling Protocols

Prior to any handling or disposal procedures, it is imperative to be thoroughly familiar with the
specific hazards outlined in the SLC-391 Safety Data Sheet. At a minimum, the following
Personal Protective Equipment (PPE) is required:

o Eye Protection: Chemical safety goggles.

e Hand Protection: Nitrile or other chemically resistant gloves. Double-gloving is
recommended.

» Body Protection: A fully buttoned lab coat.
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» Respiratory Protection: If handling the powdered form of SLC-391 outside of a certified
chemical fume hood, a NIOSH-approved respirator is necessary.

Il. Waste Categorization and Segregation

Proper segregation of waste at the point of generation is the most critical step in ensuring safe
and compliant disposal. SLC-391 waste should be categorized as follows:

Waste Stream

Description Container Type Disposal Route

Category

Unused or expired

pure compound, Labeled, sealed, i

i ) ) ) Hazardous Chemical

Solid SLC-391 Waste contaminated chemically resistant Wast
aste

spatulas, weigh boats, container.

etc.

Solutions containing Labeled, sealed,

SLC-391, chemically resistant Hazardous Chemical

Liquid SLC-391 Waste

contaminated solvents  container (e.g., glass Waste
(e.g., DMSO, ethanol). or polyethylene).
Needles, syringes, or
) other sharps Puncture-proof sharps
Contaminated Sharps Sharps Waste

contaminated with container.

SLC-391.

Glassware (flasks,

beakers) and

Contaminated

Labware

plasticware (pipette
tips, tubes)
contaminated with
SLC-391.

Labeled, lined, and

sealed container.

Hazardous Chemical
Waste

Contaminated PPE

Gloves, disposable

lab coats, and other

Labeled, sealed

plastic bag within a

Hazardous Chemical

PPE contaminated hazardous waste Waste
with SLC-391. container.
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lll. Step-by-Step Disposal Procedures

A. Solid SLC-391 Waste:

Collection: Carefully collect all solid waste contaminated with SLC-391, including any
residual powder from work surfaces (after appropriate decontamination).

o Containment: Place the solid waste into a designated, robust, and sealable container.
Ensure the container is compatible with the chemical properties of SLC-391.

o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "SLC-
391," and the approximate quantity.

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials.

B. Liquid SLC-391 Waste:

» Collection: Collect all liquid waste containing SLC-391 in a dedicated, chemically compatible,
and leak-proof container.

e Segregation: Do not mix SLC-391 waste with other chemical waste streams unless explicitly
permitted by your institution's EHS guidelines.

» Containment: Ensure the container is securely sealed to prevent spills or evaporation. Do not
fill the container to more than 80% of its capacity.

e Labeling: Label the container with "Hazardous Waste," "SLC-391," the solvent system (e.g.,
"in DMSQO"), and the estimated concentration.

o Storage: Store in a designated hazardous waste accumulation area with secondary
containment.

C. Decontamination of Non-Disposable ltems:

« Initial Rinse: Rinse contaminated glassware and equipment with a suitable solvent (as
specified in the SDS) to remove the majority of the SLC-391 residue. This rinseate must be
collected and disposed of as liquid hazardous waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Secondary Wash: Wash the rinsed items with an appropriate laboratory detergent and water.

¢ Final Rinse: Perform a final rinse with deionized water.

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of SLC-391 waste.
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 To cite this document: BenchChem. [Standard Operating Procedure: Disposal of SLC-391
and Associated Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856089+#slc-391-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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